N-[1-(2,4-Dichloro-phenyl)-ethyl]-hydroxylamine

• IUPAC Name: N-[1-(2,4-dichlorophenyl)ethyl]hydroxylamine
• InChI: InChI=1S/C8H9Cl2NO/c1-5(11-12)7-3-2-6(9)4-8(7)10/h2-5,11-12H,1H3
• InChI Key: CYCFRBYGPJCYLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)Cl)Cl)NO
• Molecular Formula: C8H9Cl2NO
• DSSTOX Substance ID: DTXSID00587649
• Molecular Weight: 206.07 g/mol
• CAS RN: 904813-22-5

Description

“N-[1-(2,4-Dichloro-phenyl)-ethyl]-hydroxylamine” is an organic compound containing a hydroxylamine group attached to an ethyl chain, which is further connected to a 2,4-dichlorophenyl group.

Synthesis Analysis

The synthesis of similar compounds often involves nucleophilic substitution reactions. For instance, chlorobenzene can react with a concentrated sodium hydroxide solution at temperatures above 350 ºC to produce phenol and diphenyl ether.

Molecular Structure Analysis

The molecular structure of “this compound” would likely involve a hydroxylamine group (-NH2OH) attached to an ethyl chain (C2H5), which is further connected to a phenyl ring with chlorine atoms at the 2 and 4 positions.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve nucleophilic aromatic substitution reactions. The presence of electron-withdrawing groups (such as nitro) ortho and para to the chlorine can substantially enhance the rate of substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact molecular structure. Similar compounds, such as 2,4-dichlorophenol, are white solids that are mildly acidic.

Scientific Research Applications

Synthesis and Reactions

• Hydroxylamines, including N-[1-(2,4-Dichloro-phenyl)-ethyl]-hydroxylamine, are involved in various synthesis reactions. For example, hydroxylamine and alkyl chloroformates react in alkaline media to form N-, NO-di-, and NNO-tri-alkoxycarbonyl-hydroxylamines (Boyland & Nery, 1966).

Catalytic and Chemical Reactions

• Hydroxylamine hydrochloride, a related compound, reacts with ethyl 3-aroyl-1-cyano-4-hydroxy-2,4,6-triarylcyclohexanecarboxylate to form novel compounds via tandem ring opening and oximation processes (Saravanan, Babu, & Muthusubramanian, 2007).

Green Chemistry

• Hydroxylamine hydrochloride, along with other components, is used in a boric acid-catalyzed reaction to synthesize 4H-isoxazol-5(4H)-ones in an eco-friendly process (Kiyani & Ghorbani, 2015).

Analytical Chemistry

• Certain aromatic hydroxylamines, similar to this compound, are used as spectrophotometric reagents for metal ion analysis (Majumdar & Das, 1966).

Biological Applications

• Derivatives of hydroxylamines show potential in biological research, such as delaying senescence in human lung fibroblasts (Atamna, Paler-Martinez, & Ames, 2000).